Cas no 1564513-39-8 (1-(2-Fluoropyridin-4-yl)piperidin-3-ol)

• Product Name: 1-(2-Fluoropyridin-4-yl)piperidin-3-ol
• CAS No: 1564513-39-8
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 5578735
• Update Time: 2025-06-30

1-(2-Fluoropyridin-4-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 1-(2-fluoro-4-pyridinyl)-
• 1-(2-Fluoropyridin-4-yl)piperidin-3-ol

• Inchi： 1S/C10H13FN2O/c11-10-6-8(3-4-12-10)13-5-1-2-9(14)7-13/h3-4,6,9,14H,1-2,5,7H2
• InChI Key： KUWHMOSAOOCWTK-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(F)C=2)CCCC(O)C1

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 364.2±42.0 °C(Predicted)
• pka: 14.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(2-Fluoropyridin-4-yl)piperidin-3-ol

Introduction to 1-(2-Fluoropyridin-4-yl)piperidin-3-ol (CAS No. 1564513-39-8)

1-(2-Fluoropyridin-4-yl)piperidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1564513-39-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core substituted with a 2-fluoropyridine moiety and a hydroxyl group at the 3-position, has garnered attention due to its structural versatility and potential biological activity. The presence of a fluorine atom in the pyridine ring enhances its interaction with biological targets, making it a valuable scaffold for drug discovery.

The compound’s structural motif is particularly relevant in the development of small-molecule inhibitors targeting various therapeutic pathways. The piperidine ring is a common pharmacophore in drug design, known for its ability to mimic the conformational flexibility of natural amino acids, thereby facilitating binding to protein targets. In contrast, the 2-fluoropyridine substituent introduces a region of electronic and steric tunability, which can be exploited to optimize binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(2-Fluoropyridin-4-yl)piperidin-3-ol with high precision. These studies suggest that the compound may interact with enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The hydroxyl group at the 3-position of the piperidine ring provides a hydrogen bonding site, which could be critical for stabilizing interactions with biological targets.

In the context of drug discovery, fluorinated pyridines are increasingly recognized for their ability to improve pharmacokinetic properties such as metabolic stability and oral bioavailability. The fluorine atom’s electron-withdrawing effect can modulate the electronic properties of adjacent functional groups, influencing both reactivity and binding affinity. This characteristic makes 1-(2-Fluoropyridin-4-yl)piperidin-3-ol a promising candidate for further exploration in medicinal chemistry.

Current research initiatives are focusing on synthesizing derivatives of this compound to enhance its therapeutic potential. By modifying the substituents on the piperidine and pyridine rings, scientists aim to develop novel analogs with improved efficacy and reduced side effects. Techniques such as high-throughput screening (HTS) and structure-based drug design are being employed to identify lead compounds that can progress into clinical trials.

The role of 1-(2-Fluoropyridin-4-yl)piperidin-3-ol in addressing unmet medical needs is underscored by its incorporation into several ongoing preclinical studies. These investigations are evaluating its potential as an inhibitor of kinases and other enzymes implicated in disease pathways. Preliminary data suggest that the compound exhibits inhibitory activity against targets relevant to oncology and inflammation, positioning it as a multitargeted therapeutic agent.

The synthesis of 1-(2-Fluoropyridin-4-yl)piperidin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These approaches align with modern pharmaceutical manufacturing standards, emphasizing scalability and cost-effectiveness.

The chemical properties of this compound also make it suitable for exploring novel drug delivery systems. Researchers are investigating its compatibility with prodrugs and nanoparticles designed to enhance bioavailability or target specific tissues within the body. Such innovations could expand its therapeutic applications beyond traditional oral or intravenous administration.

As interest in fluorinated heterocycles grows, 1-(2-Fluoropyridin-4-yl)piperidin-3-ol is expected to play a pivotal role in future drug development pipelines. Its unique structural features offer a balance between flexibility and rigidity, making it an ideal candidate for generating structurally diverse libraries for screening purposes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in understanding its full pharmacological spectrum.

In conclusion, 1-(2-Fluoropyridin-4-yl)piperidin-3-ol (CAS No. 1564513-39-8) represents a significant advancement in medicinal chemistry due to its promising biological activity and synthetic accessibility. Its integration into ongoing research programs highlights its potential as a therapeutic agent addressing critical health challenges. As scientific understanding evolves, this compound will continue to be refined through innovative synthetic strategies and preclinical investigations.